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Compound of Interest

Compound Name:
1-Chloro-3-

(cyclopentyloxy)benzene

CAS No.: 67601-34-7

Cat. No.: B3042767

Get Quote

Executive Safety Summary
1-Chloro-3-(cyclopentyloxy)benzene (also known as 3-Chlorophenyl cyclopentyl ether) is a

halogenated aromatic ether commonly used as an intermediate in pharmaceutical synthesis.

While often less volatile than simple chlorobenzenes, its structural combination of a

halogenated ring and a lipophilic ether chain presents specific hazards regarding skin

absorption and solvent resistance.

The Core Directive: Treat this compound as a Class II Irritant and a potential permeation

hazard. Standard latex gloves are insufficient. Handling requires a barrier approach that

accounts for the compound's lipophilicity, which facilitates skin penetration.

Chemical Risk Profile & Hazard Identification
Before selecting PPE, we must define the enemy. This compound shares toxicological

properties with other halogenated aryl ethers.
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Parameter Data Operational Implication

CAS Number 67601-34-7
Use for specific inventory

tracking and waste labeling.

Molecular Weight 196.67 g/mol

Heavier than air vapors;

accumulates in low-lying

areas/sumps.

Physical State Liquid (Standard conditions)
Splash hazard is the primary

exposure vector.

GHS Classification

H315 (Skin Irrit. 2)H319 (Eye

Irrit.[1][2] 2A)H335 (STOT SE

3)

Targets mucous membranes

and skin lipids.

Solubility
Organic solvents (DCM,

EtOAc)

Critical: PPE must resist the

carrier solvent as well as the

solute.

PPE Selection Matrix
This matrix is designed for autonomy. Select your PPE tier based on the operation scale.

Hand Protection (The Critical Barrier)
Scientific Rationale: Halogenated aromatics can swell or permeate standard rubber. The

cyclopentyl ether moiety adds lipophilicity, increasing the rate of diffusion through glove

materials.
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Operation
Scale

Glove Material Thickness
Breakthrough
Time

Action
Protocol

Analytical (<10

mg)

Nitrile

(Disposable)
4-6 mil ~15 mins

Splash Only.

Change

immediately

upon contact.

Double-gloving

recommended.

Preparative

(10mg - 10g)

High-Grade

Nitrile (Extended

Cuff)

>8 mil >60 mins

Inspect for

pinholes. Tuck

lab coat sleeves

inside glove

cuffs.

Bulk Transfer

(>10g)

Viton® or Silver

Shield™
Laminate >480 mins

Mandatory for

immersion or

spill cleanup. Do

not use standard

nitrile.

Eye & Respiratory Protection[3][4]
Eye Protection:

Standard: ANSI Z87.1 Chemical Splash Goggles. Reasoning: Safety glasses with side

shields are insufficient due to the liquid nature and irritation potential (H319).

High Risk: Face shield over goggles during reactor loading or waste consolidation.

Respiratory Protection:

Primary Control: Certified Fume Hood (Face velocity: 100 fpm).

Secondary (Spill/Outside Hood): Half-face respirator with Organic Vapor (OV) cartridges

(Black band). Note: The ether linkage is stable, but thermal decomposition can release

HCl gas.
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Operational Workflow: The "Safe Loop" Protocol
Reliable safety is a system, not a reaction. Follow this closed-loop workflow to ensure

containment.

Start: Risk Assessment

Prep: Fume Hood Check & 
PPE Donning (Double Nitrile)

 Verify Controls

Action: Weighing/Transfer
(Secondary Containment)

 Sash < 18 inches

Reaction: Closed Vessel
(Inert Atmosphere)

 No Open Transfer

Disposal: Segregate into
Halogenated Waste

 Quench First

Decon: Solvent Wipe Down
& Glove Removal

 Immediate Clean

 Log & Review

Click to download full resolution via product page

Figure 1: The "Safe Loop" protocol ensures that every handling event concludes with

decontamination and waste segregation, preventing cross-contamination.

Detailed Methodology
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Phase 1: Preparation
Ventilation Check: Verify fume hood flow is active.

Barrier Setup: Place a disposable absorbent mat (benchkote) in the hood. This captures

micro-droplets that are invisible to the naked eye but can transfer to bare skin later.

Phase 2: Transfer & Weighing
The "Double-Containment" Rule: Never transport the vial/flask across the lab floor by hand.

Use a secondary container (Nalgene tub or bucket).

Weighing: If the balance is outside the hood, tare the vial inside the hood, cap it, weigh it,

and return to the hood to add material. Never open the container outside the hood.

Phase 3: Cleanup & Decontamination[2]
Solvent Selection: Use Ethanol or Isopropanol for surface wiping. Avoid Acetone if possible,

as it can increase skin permeability if it penetrates gloves.

Glove Removal: Use the "beak method" (pulling one glove off by the cuff using the other

gloved hand) to ensure skin never touches the outer glove surface.

Emergency Response Protocols
Spill Management (Small Scale < 50 mL)

Alert: Announce the spill to immediate lab neighbors.

Isolate: Close the fume hood sash if the spill is internal. If external, evacuate the immediate

radius.[1][3][4]

Absorb: Use vermiculite or polypropylene pads. Do not use paper towels alone, as they do

not suppress vapors.

Dispose: Collect saturated absorbents into a wide-mouth jar labeled "Hazardous Waste -

Solid Debris (Halogenated)."

Exposure First Aid
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Skin Contact: Immediately wash with lukewarm water and soft soap for 15 minutes. Do not

scrub hard, as this abrades the skin barrier and enhances absorption.

Eye Contact: Flush at an eyewash station for a full 15 minutes. Hold eyelids open.

Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.

Disposal & Waste Management
Improper disposal of halogenated ethers is a major regulatory violation and environmental

hazard.

Waste Stream:Halogenated Organic Waste.

Labeling: Must explicitly list "1-Chloro-3-(cyclopentyloxy)benzene".

Incompatibilities: Do not mix with strong oxidizers (e.g., concentrated nitric acid) or alkali

metals in the waste container, as this can lead to exothermic decomposition.

Container: High-density polyethylene (HDPE) or glass. Avoid standard low-density plastics

for long-term waste storage.

References
National Center for Biotechnology Information (2026).PubChem Compound Summary for

CID 12509712, 1-Chloro-3-cyclopropylbenzene (Analogue Structure). Retrieved from [Link]

Occupational Safety and Health Administration (OSHA).Toxic and Hazardous Substances:

1910.138 - Hand Protection. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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